2-butyl-2-methyl-5-[4-(methylthio)benzylidene]-1,3-dioxane-4,6-dione

• IUPAC Name: 2-butyl-2-methyl-5-[(4-methylsulfanylphenyl)methylidene]-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C17H20O4S/c1-4-5-10-17(2)20-15(18)14(16(19)21-17)11-12-6-8-13(22-3)9-7-12/h6-9,11H,4-5,10H2,1-3H3
• InChI Key: LHRVKQDDTFWJAV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1(OC(=O)C(=CC2=CC=C(C=C2)SC)C(=O)O1)C
• Molecular Formula: C17H20O4S
• Molecular Weight: 320.4 g/mol

Description

2-butyl-2-methyl-5-[4-(methylthio)benzylidene]-1,3-dioxane-4,6-dione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 2-butyl-2-methyl-5-[4-(methylthio)benzylidene]-1,3-dioxane-4,6-dione is not fully understood. However, it has been suggested that its anti-cancer activity is due to its ability to induce apoptosis (programmed cell death) in cancer cells. Its anti-inflammatory and anti-bacterial activities are thought to be due to its ability to inhibit the production of pro-inflammatory cytokines and bacterial enzymes, respectively.
Biochemical and Physiological Effects:
2-butyl-2-methyl-5-[4-(methylthio)benzylidene]-1,3-dioxane-4,6-dione has been shown to have both biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells, reduce inflammation, and inhibit bacterial growth. In vivo studies have shown that it can reduce tumor growth and improve survival rates in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-butyl-2-methyl-5-[4-(methylthio)benzylidene]-1,3-dioxane-4,6-dione is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. Its diverse range of potential applications also makes it a valuable compound for scientific research. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-butyl-2-methyl-5-[4-(methylthio)benzylidene]-1,3-dioxane-4,6-dione. One area of interest is the development of novel materials using this compound as a building block. Another area of interest is the exploration of its potential as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its properties for various applications.

Synthesis Methods

The synthesis of 2-butyl-2-methyl-5-[4-(methylthio)benzylidene]-1,3-dioxane-4,6-dione involves the reaction of 4-(methylthio)benzaldehyde with 2,4-pentanedione in the presence of a base catalyst. The resulting product is then subjected to a condensation reaction with butyl acetoacetate to yield the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-butyl-2-methyl-5-[4-(methylthio)benzylidene]-1,3-dioxane-4,6-dione has been extensively studied for its potential applications in various scientific fields. In medicine, it has been found to exhibit anti-cancer, anti-inflammatory, and anti-bacterial properties. In agriculture, it has been shown to have insecticidal and fungicidal activities. In materials science, it has been used as a building block for the synthesis of novel materials with unique properties.